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Compound of Interest

Compound Name: Mecoprop-d6

Cat. No.: B589835

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Mecoprop-d6, a deuterated
internal standard critical for the accurate quantification of the herbicide Mecoprop in various
matrices. This document outlines commercial sources, key specifications, and a detailed
experimental protocol for its use in isotope dilution mass spectrometry.

Introduction to Mecoprop-d6

Mecoprop-d6 is a stable isotope-labeled form of Mecoprop, a widely used phenoxy herbicide.
In analytical chemistry, particularly for environmental and food safety testing, deuterated
standards like Mecoprop-d6 are indispensable for the isotope dilution method. This technique
offers high accuracy and precision by correcting for matrix effects and variations in sample
preparation and instrument response. Mecoprop-d6, with the CAS Number 1705649-54-2, has
a molecular formula of C10HsDeClOs and a molecular weight of approximately 220.68 g/mol .

Commercial Suppliers and Specifications

Several chemical suppliers provide Mecoprop-d6, typically as an analytical standard. While
specific quantitative data such as chemical purity and isotopic enrichment are lot-dependent
and detailed in the Certificate of Analysis (CoA) provided by the supplier, the following table
summarizes the key information for prominent commercial sources. Researchers are advised
to consult the supplier's CoA for precise specifications.
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Supplier

Product
Namel/Grade

Molecular
CAS Number
Formula

Notes

Sigma-Aldrich

Mecoprop-(4-
chloro-2-
methylphenoxy-
dé)
PESTANAL®,
analytical
standard

1705649-54-2 C10D6HsCIOs

Sold as a neat
solid. Purity is
typically high,
suitable for use
as a reference
material. Isotopic
enrichment is not
specified without
a CoAbutis
expected to be
high for an
analytical
standard.

Pharmaffiliates

Mecoprop-d6

1705649-54-2 C10HsDeClO3

Offered as a
stable isotope-
labeled
compound for
research
purposes.[1]
Available as a
solid, with
storage
recommended at
2-8°C.[1]

CymitQuimica

Mecoprop-d6

1705649-54-2 C10HsDeClO3

Marketed under
the TRC brand,
this product is
intended for
laboratory use as
a labeled

Mecoprop.[2]
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Experimental Protocol: Quantification of Mecoprop
in Water Samples by Isotope Dilution LC-MS/MS

This section provides a detailed methodology for the determination of Mecoprop in water
samples using Mecoprop-d6 as an internal standard. This protocol is a composite based on
established methods for phenoxy herbicide analysis.[3][4]

Materials and Reagents

» Mecoprop analytical standard

Mecoprop-d6 internal standard

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Reagent water (Type )

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Standard laboratory glassware and equipment

Preparation of Standards

e Stock Solutions (100 pg/mL): Accurately weigh and dissolve Mecoprop and Mecoprop-d6 in
methanol to prepare individual stock solutions.

e Working Standard Solutions: Prepare a series of calibration standards by serially diluting the
Mecoprop stock solution with a suitable solvent (e.g., 90:10 water:acetonitrile).

« Internal Standard Spiking Solution: Prepare a working solution of Mecoprop-d6 at a
concentration appropriate for spiking all samples and calibration standards.

Sample Preparation and Extraction
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» Sample Collection: Collect water samples in clean, appropriate containers.

 Fortification: To a known volume of the water sample (e.g., 100 mL), add a precise volume of
the Mecoprop-d6 internal standard spiking solution.

 Acidification: Acidify the sample to a pH of approximately 2-3 with formic acid to ensure
Mecoprop is in its protonated form.

e Solid Phase Extraction (SPE):

[¢]

Condition the SPE cartridge with methanol followed by reagent water.

[¢]

Load the acidified sample onto the SPE cartridge.

[e]

Wash the cartridge to remove interferences.

o

Elute the analyte and internal standard with a suitable solvent, such as acetonitrile.

o Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in a known volume of the initial mobile phase.

LC-MS/MS Analysis

e Liquid Chromatography (LC) Conditions:
o Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um)

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

o Flow Rate: 0.3 mL/min
o Injection Volume: 5 pL
e Mass Spectrometry (MS/MS) Conditions:

o lonization: Electrospray lonization (ESI), negative mode.
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o Multiple Reaction Monitoring (MRM): Monitor the precursor to product ion transitions for
both Mecoprop and Mecoprop-d6. The specific transitions should be optimized on the

instrument.

Data Analysis and Quantification

o Create a calibration curve by plotting the ratio of the peak area of Mecoprop to the peak area
of Mecoprop-d6 against the concentration of the Mecoprop calibration standards.

o Determine the concentration of Mecoprop in the samples by using the peak area ratio from

the sample and the calibration curve.

Logical Workflow for Mecoprop Analysis

The following diagram illustrates the general workflow for the quantification of Mecoprop in an
environmental sample using Mecoprop-d6 as an internal standard.
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Sourcing & Preparation
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Caption: Workflow for Mecoprop quantification using a deuterated internal standard.
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Signaling Pathway for Accurate Quantification

The underlying principle of using Mecoprop-d6 relies on the logical pathway of isotope dilution,
which ensures accurate quantification by accounting for analyte loss during sample processing.
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Caption: Logical pathway of the isotope dilution method for accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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